![molecular formula C11H11IN4 B15375804 4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline CAS No. 65340-84-3](/img/structure/B15375804.png)
4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline
Description
4-[(1E)-3,3-Dimethyltriaz-1-en-1-yl]-8-iodoquinoline is a quinoline derivative functionalized with an iodine atom at the 8-position and a 3,3-dimethyltriaz-1-en-1-yl group at the 4-position. This compound is structurally related to 8-iodoquinoline, a precursor for synthesizing 8-substituted quinolines via Sandmeyer reactions .
Properties
CAS No. |
65340-84-3 |
|---|---|
Molecular Formula |
C11H11IN4 |
Molecular Weight |
326.14 g/mol |
IUPAC Name |
N-[(8-iodoquinolin-4-yl)diazenyl]-N-methylmethanamine |
InChI |
InChI=1S/C11H11IN4/c1-16(2)15-14-10-6-7-13-11-8(10)4-3-5-9(11)12/h3-7H,1-2H3 |
InChI Key |
SMHWDPIIPGKFCW-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)N=NC1=C2C=CC=C(C2=NC=C1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Synthesis: While 8-iodoquinoline derivatives are well-documented , the target compound’s synthesis route remains speculative. Future work should explore triazenylation via diazonium intermediates.
- Computational Insights : DFT calculations (using methods from ) could predict bond dissociation energies and reaction pathways, guiding experimental design.
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